6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid

• Molecular Formula: C12H10ClN3O3
• Molecular Weight: 279.68 g/mol
• IUPAC Name: 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C12H10ClN3O3/c13-7-4-9-8(15-10(16-9)12(18)19)3-6(7)11(17)14-5-1-2-5/h3-5H,1-2H2,(H,14,17)(H,15,16)(H,18,19)
• InChI Key: SRWMEWABJDMXOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC3=C(C=C2Cl)NC(=N3)C(=O)O

Description

6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10ClN3O3 and its molecular weight is 279.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylate (2.1 g, 7.2 mmol) in tetrahydrofuran (50 ml) was added dropwise, at 0° C., a solution of lithium hydroxide monohydrate (0.6 g, 14.3 mmol) in water (25 ml). The reaction mixture was stirred at this temperature for 14 h. After removing the tetrahydrofuran under reduced pressure, the aqueous solution was acidified with hydrochloric acid (2 M). The precipitated solid was filtered off with suction. 1.7 g (81% of theory) of 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid were obtained.